Cas no 2649085-88-9 (1,4-difluoro-2-(2-isocyanatopropan-2-yl)-5-methylbenzene)

• Product Name: 1,4-difluoro-2-(2-isocyanatopropan-2-yl)-5-methylbenzene
• CAS No: 2649085-88-9
• MF: C₁₁H₁₁F₂NO
• MW: 211.207949876785
• CID: 6080681
• PubChem ID: 165613318
• Update Time: 2025-10-29

1,4-difluoro-2-(2-isocyanatopropan-2-yl)-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-difluoro-2-(2-isocyanatopropan-2-yl)-5-methylbenzene
• EN300-1758221
• 2649085-88-9

• Inchi： 1S/C11H11F2NO/c1-7-4-10(13)8(5-9(7)12)11(2,3)14-6-15/h4-5H,1-3H3
• InChI Key： SXDINBQNSBNNFO-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C(C)(C)N=C=O)F

Computed Properties

• Exact Mass: 211.08087030g/mol
• Monoisotopic Mass: 211.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.4Ų

Additional information on 1,4-difluoro-2-(2-isocyanatopropan-2-yl)-5-methylbenzene

1,4-Difluoro-2-(2-isocyanatopropan-2-yl)-5-methylbenzene: A Comprehensive Overview

The compound 1,4-difluoro-2-(2-isocyanatopropan-2-yl)-5-methylbenzene (CAS No. 2649085-88-9) is a highly specialized aromatic compound with a unique structure that combines fluorine atoms, an isocyanate group, and a methyl substituent. This compound has garnered significant attention in the fields of organic chemistry, materials science, and polymer synthesis due to its versatile reactivity and potential applications. In this article, we will delve into the structural features, synthesis methods, properties, and latest research findings related to this compound.

1,4-Difluoro-2-(2-isocyanatopropan-2-yl)-5-methylbenzene is characterized by its benzene ring with fluorine atoms at positions 1 and 4. The presence of the isocyanate group (-NCO) at position 2 and a methyl group at position 5 imparts unique electronic and steric properties to the molecule. The isocyanate group is highly reactive and can undergo various transformations, such as nucleophilic addition and polymerization reactions. This makes the compound an attractive building block for synthesizing advanced materials like polyurethanes, coatings, and adhesives.

Recent studies have focused on the synthesis of 1,4-difluoro-2-(2-isocyanatopropan-2-yl)-5-methylbenzene through innovative routes that enhance yield and selectivity. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions between fluorobenzene derivatives and isocyanate precursors. These advancements have not only improved the efficiency of synthesis but also opened new avenues for tailoring the properties of the resulting compounds.

The electronic structure of 1,4-difluoro-2-(2-isocyanatopropan-2-yl)-5-methylbenzene plays a crucial role in its reactivity. The fluorine atoms at positions 1 and 4 are electron-withdrawing groups that deactivate the benzene ring towards electrophilic substitution reactions. However, the presence of the methyl group at position 5 introduces some electron-donating effects through hyperconjugation, which can influence the reactivity of adjacent positions on the ring.

One of the most promising applications of this compound lies in its use as a precursor for synthesizing advanced polymers. The isocyanate group can react with alcohols or amines to form urethane or urea linkages, respectively. This makes 1,4-difluoro-2-(2-isocyanatopropan-2-yl)-5-methylbenzene a valuable monomer for producing high-performance polyurethanes with tailored mechanical and thermal properties. Recent research has demonstrated that incorporating this compound into polymer matrices can significantly enhance their resistance to environmental factors such as UV radiation and oxidative degradation.

In addition to its role in polymer synthesis, 1,4-difluoro-2-(2-isocyanatopropan-2-yl)-5-methylbenzene has shown potential in drug discovery efforts. Its unique structure allows for interactions with various biological targets, making it a candidate for designing novel therapeutic agents. Researchers are actively exploring its ability to modulate enzyme activity or bind to specific receptors in biological systems.

The stability and safety profile of 1,4-difluoro-2-(2-isocyanatopropane yl)-5-methylbenzene are critical considerations for its industrial applications. Studies have shown that while the compound is stable under normal storage conditions, it requires careful handling due to its reactivity with moisture and other nucleophiles. Proper safety protocols must be followed during synthesis and processing to ensure optimal performance and minimize risks associated with exposure.

From an environmental perspective, understanding the fate and impact of 1,4-difluoro-...